Cas no 17910-73-5 (2-Hydroxy-5-dibenzosuberone)

• Product Name: 2-Hydroxy-5-dibenzosuberone
• CAS No: 17910-73-5
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 122642
• PubChem ID: 7006703
• Update Time: 2025-11-02

2-Hydroxy-5-dibenzosuberone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one
• 2-HYDROXY-5-DIBENZOSUBERONE
• 3-hydroxy-5,6-dihydrodibenzo[2,1-b:3',1'-f][7]annulen-11-one
• 5H-Dibenzo[a,d]cyclohepten-5-one,10,11-dihydro-2-hydroxy-
• 2-hydroxy-10,11-dihydro-5H-dibenzo<a,d>cyclohepten-5-one
• 2-hydroxydibenzosuberone
• AmbotzRL-1111
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one
• DCHD LINKER
• ALLICHEM 10420
• DIBENZOCYCLOHEPTA-1,4-DIENE LINKER
• DCHD Linker, Dibenzocyclohepta-1,4-diene Linker
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,b]-cyclohepte
• 10,11-Dihydro-2-hydroxy-5H-dibenzo[a,d]cyclohepten-5-one
• 2-Hydroxy-5-dibenzosuberone≥ 99% (TLC)
• DTXSID90426533
• 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro-2-hydroxy-
• BS-42148
• A934343
• J-011425
• CS-0148546
• FT-0637624
• 2-Hydroxy-10,11-dihydro-5H-dibenzo[a,b]-cyclohepten-5-one
• MFCD01318864
• SCHEMBL4040669
• AT13195
• 2-hydroxy-5-dibenzosuberone, AldrichCPR
• 17910-73-5
• 6-hydroxytricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• AKOS005066819
• DB-044350
• SY386337
• 6-hydroxytricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,12,14-hexaen-2-one
• 2-Hydroxy-5-dibenzosuberone

• MDL： MFCD01318864
• Inchi： 1S/C15H12O2/c16-12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)15(14)17/h1-4,7-9,16H,5-6H2
• InChI Key： MSGQRAAQALHWFA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC2C=C(C=CC=21)O

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 308.543°C at 760 mmHg
• Flash Point: 161.044°C
• Refractive Index: 1.602
• Solubility: Insuluble (9.6E-3 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 2.72180
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Hydroxy-5-dibenzosuberone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on 2-Hydroxy-5-dibenzosuberone

Exploring the Versatile Applications and Properties of 2-Hydroxy-5-dibenzosuberone (CAS No. 17910-73-5)

2-Hydroxy-5-dibenzosuberone (CAS No. 17910-73-5) is a fascinating organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, characterized by its unique dibenzosuberone backbone and hydroxyl functional group, exhibits a range of properties that make it valuable for various applications. In this article, we delve into the chemical structure, synthesis, applications, and recent advancements related to 2-Hydroxy-5-dibenzosuberone, providing a comprehensive overview for researchers and industry professionals.

The molecular structure of 2-Hydroxy-5-dibenzosuberone features a dibenzosuberone core, which is a tricyclic system consisting of two benzene rings fused to a seven-membered cycloheptenone ring. The hydroxyl group at the 2-position and the ketone functionality at the 5-position contribute to its reactivity and versatility in chemical transformations. This structural motif is often explored in the design of novel pharmaceutical intermediates and functional materials, making it a subject of ongoing research.

One of the most prominent applications of 2-Hydroxy-5-dibenzosuberone is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to develop potential therapeutic agents targeting neurological disorders and inflammatory conditions. Its ability to interact with biological receptors and modulate cellular pathways has made it a valuable scaffold in drug discovery. Recent studies have also explored its potential in cancer research, highlighting its role in inhibiting specific enzymes involved in tumor growth.

In addition to its pharmaceutical applications, 2-Hydroxy-5-dibenzosuberone has found use in materials science. Its rigid, aromatic structure makes it an excellent candidate for the development of organic semiconductors and photovoltaic materials. The compound's ability to absorb and emit light in specific wavelengths has been leveraged in the design of fluorescent probes and sensors, which are essential tools in environmental monitoring and diagnostic assays. The growing demand for sustainable and high-performance materials has further driven interest in this compound.

The synthesis of 2-Hydroxy-5-dibenzosuberone typically involves multi-step organic reactions, starting from readily available precursors such as dibenzosuberone or its derivatives. Modern synthetic approaches often employ catalytic methods and green chemistry principles to enhance yield and reduce environmental impact. Researchers are continually optimizing these processes to improve efficiency and scalability, addressing the needs of industrial production. The compound's stability under various conditions also makes it a reliable candidate for large-scale manufacturing.

Recent advancements in computational chemistry have provided deeper insights into the electronic and steric properties of 2-Hydroxy-5-dibenzosuberone. Density functional theory (DFT) calculations and molecular modeling have revealed its potential interactions with biological targets and materials matrices. These computational tools are invaluable for predicting the compound's behavior in complex systems, guiding experimental efforts, and accelerating innovation. As AI-driven drug design and materials informatics gain traction, the role of such compounds in predictive modeling is expected to expand.

The market for 2-Hydroxy-5-dibenzosuberone is influenced by trends in pharmaceutical R&D and the demand for advanced materials. With the rise of personalized medicine and targeted therapies, the need for specialized intermediates like this compound is projected to grow. Additionally, the push toward renewable energy and smart materials is creating new opportunities for its application in energy storage and conversion devices. Industry reports suggest a steady increase in demand, driven by both academic and commercial sectors.

For researchers and manufacturers, sourcing high-quality 2-Hydroxy-5-dibenzosuberone is critical. Reputable suppliers offer the compound in various grades, ensuring compliance with regulatory standards and purity requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality. As the compound gains prominence, ensuring consistent supply chains and sustainable production practices will be key to meeting global demand.

In conclusion, 2-Hydroxy-5-dibenzosuberone (CAS No. 17910-73-5) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features, coupled with ongoing research and technological advancements, position it as a critical player in modern chemistry. Whether you are a researcher exploring new drug candidates or an engineer developing innovative materials, understanding the potential of this compound is essential for driving future breakthroughs.